beta-Pinene
Overview
Description
Synthesis Analysis
β-Pinene can be synthesized through various methods. One approach involves the reaction of β-pinene with thiols using zinc chloride catalyst, resulting in the synthesis of pinane-type sulfides through regiospecific reactions and the formation of anti-Markovnikov addition products. However, the pinane structure can isomerize into menthane in the presence of boron trifluoride etherate (Nikitina et al., 2006). Additionally, the isomerization of α-pinene over Beta zeolites synthesized by different methods has been studied, revealing insights into the transformation mechanisms of these terpenes (Gündüz et al., 2005).
Molecular Structure Analysis
The gas-phase molecular structures of β-pinene and its oxidation product nopinone have been investigated using Fourier transform microwave spectroscopy, revealing that the structures are very similar except for the substituents at C2. In the gas phase, C2 is a center of planarity in both molecules, showcasing the minimal structural changes upon oxidation (Neeman, Avilés-Moreno, & Huet, 2017).
Chemical Reactions and Properties
β-Pinene undergoes various chemical reactions, including ozonolysis, which results in the formation of multifunctional organic acids like pinic acid and norpinic acid. These reactions are crucial for understanding the atmospheric chemistry of β-pinene and its role as an aerosol precursor (Ma & Marston, 2008).
Scientific Research Applications
-
Fragrance and Essential Oils
- Application: Beta-Pinene is used in fragrances and essential oils due to its woody-green pine-like smell .
- Method: It is typically extracted from plants and used directly in the formulation of fragrances and oils .
- Results: The use of beta-Pinene enhances the scent profile of the product, contributing to a pleasant and refreshing aroma .
-
Production of Other Aroma Compounds
- Application: Beta-Pinene is used in the production of other aroma compounds, such as myrcene and nerol .
- Method: This is achieved through careful fractional distillation of crude nerol obtained from myrcene. The myrcene is obtained by pyrolysis of alpha-Pinene or beta-Pinene .
- Results: The resulting compounds are used in various industries, including the fragrance industry .
-
Pharmacological Applications
- Application: Beta-Pinene has been reported to have a wide range of pharmacological activities, including antibiotic resistance modulation, anticoagulant, antitumor, antimicrobial, antimalarial, antioxidant, anti-inflammatory, anti-Leishmania, and analgesic effects .
- Method: The specific method of application or experimental procedure would depend on the specific pharmacological activity being leveraged .
- Results: The outcomes of these applications are varied and depend on the specific activity. For example, in antimicrobial applications, the result would be the inhibition of microbial growth .
-
Cytogenetic Applications
- Application: Beta-Pinene has been reported to have cytogenetic effects .
- Method: The specific method of application or experimental procedure would depend on the specific cytogenetic activity being leveraged .
- Results: The outcomes of these applications are varied and depend on the specific activity. For example, in antitumor applications, the result would be the inhibition of tumor growth .
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Gastroprotective Applications
- Application: Beta-Pinene has been reported to have gastroprotective effects .
- Method: The specific method of application or experimental procedure would depend on the specific gastroprotective activity being leveraged .
- Results: The outcomes of these applications are varied and depend on the specific activity. For example, in the treatment of gastrointestinal disorders, the result would be the alleviation of symptoms .
-
Neuroprotective Applications
- Application: Beta-Pinene has been reported to have neuroprotective effects .
- Method: The specific method of application or experimental procedure would depend on the specific neuroprotective activity being leveraged .
- Results: The outcomes of these applications are varied and depend on the specific activity. For example, in the treatment of neurodegenerative disorders, the result would be the alleviation of symptoms .
-
Synthesis of Myrcene
- Application: Beta-Pinene is used as the raw material for the synthesis of Myrcene .
- Method: The specific method of application or experimental procedure would depend on the specific synthesis process .
- Results: The outcome is the production of Myrcene, which has various uses in the fragrance industry .
-
Production of Various Essences
- Application: Beta-Pinene can be used to synthesize various essences such as Linalool, Geraniol, Nerol, Myrac aldehyde, Lyral, Ambergris, and others .
- Method: This is achieved through various chemical reactions, the specifics of which would depend on the essence being synthesized .
- Results: The resulting essences are used in various industries, including the fragrance industry .
-
Biocatalytic Epoxidation
- Application: Beta-Pinene can be used in the biocatalytic epoxidation reaction, which produces epoxides used as intermediaries for pharmaceuticals .
- Method: This is achieved using Pseudozyma antarctica lipase B (Novozym®435) as a biocatalyst .
- Results: The outcome is the production of β-Pinene epoxide, which has various applications in the pharmaceutical industry .
-
Cationic Polymerization
- Application: Beta-Pinene can be used in the highly efficient cationic polymerization process .
- Method: This is achieved using TiCl4 as a catalyst under both cryogenic conditions and room temperature .
- Results: The outcome is the production of polymers with the pinene scaffold, which have various applications in the field of materials science .
-
Everyday Chemicals
-
Antiprotozoal, Antifungal, Antibacterial Activities
- Application: Beta-Pinene has been reported to have antimicrobial activities, including antiprotozoal, antifungal, antibacterial effects .
- Method: The specific method of application or experimental procedure would depend on the specific antimicrobial activity being leveraged .
- Results: The outcomes of these applications are varied and depend on the specific activity. For example, in antimicrobial applications, the result would be the inhibition of microbial growth .
Safety And Hazards
Future Directions
Existing data suggests that pinene and linalool are relevant candidates for further investigation as novel medicines for illnesses, including stroke, ischemia, inflammatory and neuropathic pain (including migraine), cognitive impairment (relevant to Alzheimer’s disease and ageing), insomnia, anxiety, and depression . Optimizing the phytochemical profile of cannabis chemovars to yield therapeutic levels of beneficial terpenes and cannabinoids, such as linalool, pinene, and CBD, could present a unique opportunity to discover novel medicines to treat psychiatric and neurological illnesses .
properties
IUPAC Name |
6,6-dimethyl-2-methylidenebicyclo[3.1.1]heptane | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H16/c1-7-4-5-8-6-9(7)10(8,2)3/h8-9H,1,4-6H2,2-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WTARULDDTDQWMU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(C2CCC(=C)C1C2)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H16 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Related CAS |
25719-60-2 | |
Record name | Poly(β-pinene) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=25719-60-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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DSSTOX Substance ID |
DTXSID7027049 | |
Record name | beta-Pinene | |
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Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
136.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Liquid, Colorless liquid with a turpentine-like odor; [HSDB], Colourless mobile liquid; dry woody, resinous piney aroma, Colorless, transparent liquid. | |
Record name | Bicyclo[3.1.1]heptane, 6,6-dimethyl-2-methylene- | |
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Record name | beta-Pinene | |
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Record name | beta-Pinene | |
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URL | https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/1329/ | |
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Record name | β-PINENE | |
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Boiling Point |
166 °C, BP: 165-166 °C at 760 mm Hg /dl-form/, 329 °F | |
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Record name | β-PINENE | |
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Flash Point |
Flash point : 88 °F, 88 °F | |
Record name | BETA-PINENE | |
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Record name | β-PINENE | |
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Solubility |
INSOL IN WATER; SOL IN ALC, ETHER, BENZENE, & OTHER SOLVENTS; VERY SOL IN CHLOROFORM /D- & L-ISOMER/, ALMOST INSOL IN PROPYLENE GLYCOL, Soluble in benzene, ethanol and ethyl ether, Soluble in alcohol and chloroform, Insoluble in water; soluble in oils, Insoluble (in ethanol) | |
Record name | BETA-PINENE | |
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Record name | beta-Pinene | |
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URL | https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/1329/ | |
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Density |
0.860 at 25 °C, 0.867-0.871, 0.86 | |
Record name | BETA-PINENE | |
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URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/5615 | |
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Record name | beta-Pinene | |
Source | Joint FAO/WHO Expert Committee on Food Additives (JECFA) | |
URL | https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/1329/ | |
Description | The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA. | |
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Record name | β-PINENE | |
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Vapor Density |
4.7 (Air = 1), 4.7 | |
Record name | BETA-PINENE | |
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Record name | β-PINENE | |
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Vapor Pressure |
2.93 [mmHg], 2.93 mm Hg at 25 °C, 2.93 mmHg | |
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Product Name |
beta-Pinene | |
Color/Form |
Colorless transparent liquid | |
CAS RN |
127-91-3 | |
Record name | β-Pinene | |
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Melting Point |
-61.5 °C, -78.7 °F | |
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Synthesis routes and methods I
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Synthesis routes and methods III
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Retrosynthesis Analysis
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Precursor scoring | Relevance Heuristic |
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Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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